Corannulene-based donor–acceptor-type conjugated polymers with electrochromic properties†
Journal of Materials Chemistry C Pub Date: 2021-05-12 DOI: 10.1039/D1TC01420J
Abstract
π-Conjugated polymers have received increasing attention in electrochromic material research because their color change can be altered over a wide range by introducing electron-donor (D) and electron-acceptor (A) moieties. In this study, we have synthesized curved corannulene-based monomers with D and A moieties and applied them to prepare π-conjugated polymers to drive color switching. The absorption and emission properties of our conjugated polymers can be tuned by inserting D and A moieties into the conjugated backbone. Through this study, it has been demonstrated that corannulene-based conjugated polymers exhibit stable electrochromic properties with a high optical contrast ratio. Furthermore, emissions in the solid state and reversible electrofluorescence switching are observed in these polymers. This might be due to the inhibition of aggregation-induced quenching through the incorporation of nonplanar corannulene in the π-conjugated backbone. Based on these results, we consider corannulene-embedded π-conjugated polymers as a new π-conjugated system with versatile and tunable optical properties for application in modern optoelectronic devices.
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Journal Name：Journal of Materials Chemistry C
Research Products
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CAS no.: 138667-25-1
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CAS no.: 179111-05-8
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CAS no.: 103646-29-3
